Cas no 1365759-12-1 (7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinolin-1-one)

• Product Name: 7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinolin-1-one
• CAS No: 1365759-12-1
• MF: C₁₀H₈F₃NO
• MW: 215.17183303833
• MDL: MFCD22543895
• CID: 4456924
• PubChem ID: 66801593
• Update Time: 2025-05-20

7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 7-(Trifluoromethyl)-3,4-dihydroisoquinolin-1(2H)-one
• 7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinolin-1-one
• 1(2H)-Isoquinolinone, 3,4-dihydro-7-(trifluoromethyl)-
• 7-(trifluoromethyl)-3,4-dihydro-2H-isoquinolin-1-one
• SCHEMBL792895
• SB21853
• CHEMBL3629675
• AKOS025291289
• BDBM50126167
• DTXSID30735797
• MFCD22543895
• AS-41590
• 7-Trifluoromethyl-3,4-dihydro-2H-isoquinolin-1-one
• DB-124403
• CS-0050124
• 1365759-12-1

• MDL： MFCD22543895
• Inchi： 1S/C10H8F3NO/c11-10(12,13)7-2-1-6-3-4-14-9(15)8(6)5-7/h1-2,5H,3-4H2,(H,14,15)
• InChI Key： PWZSJDNHPNHZMD-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC(C(F)(F)F)=C2)CCN1

Computed Properties

• Exact Mass: 215.05579836g/mol
• Monoisotopic Mass: 215.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.1Ų

Additional information on 7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinolin-1-one

Comprehensive Overview of 7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinolin-1-one (CAS No. 1365759-12-1)

The compound 7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinolin-1-one (CAS No. 1365759-12-1) is a fluorinated derivative of tetrahydroisoquinoline, a structural motif widely recognized for its significance in medicinal chemistry and drug discovery. This molecule features a trifluoromethyl group at the 7-position, which enhances its lipophilicity and metabolic stability, making it a valuable scaffold for pharmaceutical applications. The presence of the tetrahydroisoquinolin-1-one core further contributes to its versatility in binding to biological targets, particularly in central nervous system (CNS) disorders and inflammation-related pathways.

In recent years, the demand for fluorinated compounds like 7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinolin-1-one has surged due to their unique physicochemical properties. Researchers and pharmaceutical companies are increasingly exploring such molecules for their potential in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's, as well as chronic pain conditions. The trifluoromethyl group is known to improve bioavailability and target selectivity, addressing common challenges in drug development. This aligns with current trends in precision medicine, where tailored molecular designs are critical for efficacy and safety.

The synthesis of 7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinolin-1-one typically involves multi-step organic reactions, including cyclization and fluorination processes. Advanced techniques like microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity, reflecting the growing emphasis on sustainable and efficient methodologies in chemical manufacturing. These innovations are particularly relevant to industries focusing on green chemistry and reduced environmental impact, topics that resonate strongly with today's environmentally conscious stakeholders.

From a structural perspective, the tetrahydroisoquinolin-1-one core of this compound shares similarities with natural alkaloids, which are often investigated for their bioactive potential. This connection has spurred interest in the molecule's possible applications in oncology and antimicrobial research, areas where natural product-inspired compounds have historically shown promise. Additionally, the trifluoromethyl modification opens doors to novel mechanisms of action, such as modulation of enzyme activity or receptor binding, which are hot topics in contemporary drug discovery.

Analytical characterization of 7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinolin-1-one relies on techniques like nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure compliance with regulatory standards and guarantee the compound's suitability for preclinical studies. Quality control is a critical consideration for researchers, especially given the increasing scrutiny of impurities in active pharmaceutical ingredients (APIs)—a concern frequently highlighted in regulatory updates and industry guidelines.

Beyond pharmaceuticals, 7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinolin-1-one has potential applications in material science, particularly in the development of organic semiconductors or liquid crystals. The trifluoromethyl group can influence electronic properties, making the compound a candidate for optoelectronic devices. This interdisciplinary relevance underscores the molecule's versatility and aligns with the broader trend of convergence between chemistry and materials engineering.

In summary, 7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinolin-1-one (CAS No. 1365759-12-1) represents a compelling case study in modern chemical innovation. Its structural features, synthetic adaptability, and diverse applications make it a subject of ongoing research across multiple fields. As the scientific community continues to explore fluorinated compounds and their benefits, this molecule is poised to remain at the forefront of discussions in drug design, sustainable chemistry, and advanced materials.